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Compound of Interest

Compound Name: Aculeacin A

Cat. No.: B036043 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of Aculeacin A, a lipopeptide antifungal agent. Researchers, scientists,

and drug development professionals should adhere to these procedural guidelines to ensure

laboratory safety and environmental protection. All waste containing Aculeacin A must be

treated as hazardous chemical waste.

Summary of Key Disposal Information
The following table summarizes the crucial data points for the safe handling and disposal of

Aculeacin A.
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Parameter Value/Information Source/Citation

Chemical Name Aculeacin A [1]

CAS Number 58814-86-1 [1]

Appearance White amorphous powder [1]

Solubility

Soluble in lower alcohols;

sparingly soluble in water and

other organic solvents

[1]

Primary Hazard
Antifungal agent; treat as

hazardous chemical waste

General laboratory best

practices

Personal Protective Equipment

(PPE)

Safety goggles with side

shields, chemical-resistant

gloves (e.g., nitrile), lab coat,

and in case of handling the

solid form, a chemical fume

hood should be used to

prevent inhalation.

General laboratory best

practices

Recommended Disposal

Method

Incineration at a licensed

hazardous waste facility

General guidance for

pharmaceutical and chemical

waste

Hazardous Waste

Classification

Not explicitly classified under

RCRA. Consult your

institution's Environmental

Health and Safety (EHS)

department for specific coding.

U.S. EPA guidelines

Step-by-Step Disposal Protocol
Adherence to the following step-by-step protocol is mandatory for the disposal of Aculeacin A
and materials contaminated with it.

1. Personal Protective Equipment (PPE):
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Always wear appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab

coat, when handling Aculeacin A in solid or solution form.

When handling the solid powder, perform all manipulations within a certified chemical fume

hood to avoid inhalation of airborne particles.

2. Segregation of Waste:

All waste contaminated with Aculeacin A must be segregated from general laboratory trash

and other waste streams.

Use designated, clearly labeled, and leak-proof containers for collecting Aculeacin A waste.

3. Disposal of Solid Aculeacin A:

Unused or expired solid Aculeacin A should be collected in a sealed, labeled container

designated for hazardous chemical waste.

Do not attempt to dispose of solid Aculeacin A down the drain or in the regular trash.

4. Disposal of Aculeacin A Solutions:

Aqueous and solvent-based solutions containing Aculeacin A must be collected in a

dedicated, sealed, and properly labeled hazardous waste container.

Do not pour Aculeacin A solutions down the sanitary sewer.

5. Disposal of Contaminated Labware and PPE:

All disposable labware (e.g., pipette tips, centrifuge tubes, flasks) that has come into contact

with Aculeacin A must be considered hazardous waste.

Collect these items in a designated, puncture-resistant hazardous waste container.

Contaminated PPE, such as gloves and disposable lab coats, should be placed in a sealed

bag and disposed of as hazardous waste.

6. Decontamination of Reusable Labware:
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Reusable labware should be decontaminated by soaking in a suitable inactivating solution

(e.g., a strong oxidizing agent, subject to compatibility with the labware material) before

standard washing procedures. Consult your institution's EHS for approved decontamination

procedures.

7. Final Disposal:

All collected Aculeacin A waste must be disposed of through your institution's hazardous

waste management program.

The primary recommended method for the final disposal of Aculeacin A is incineration by a

licensed hazardous waste disposal facility.

Experimental Workflow for Disposal
The logical workflow for the proper disposal of Aculeacin A is illustrated in the diagram below.

This workflow ensures that all safety and regulatory aspects are addressed.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b036043?utm_src=pdf-body
https://www.benchchem.com/product/b036043?utm_src=pdf-body
https://www.benchchem.com/product/b036043?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b036043?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Aculeacin A Disposal Workflow
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Caption: Logical workflow for the safe disposal of Aculeacin A.
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Disclaimer: The information provided in this document is intended as a guide. Always consult

your institution's specific Environmental Health and Safety (EHS) protocols and the Safety Data

Sheet (SDS) for Aculeacin A before handling and disposal. Local, state, and federal

regulations regarding hazardous waste disposal must be followed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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